Cas no 1822573-73-8 (Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate)

Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate is a chiral α-amino ester derivative featuring a substituted pyridine moiety. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules. The presence of both amino and ester functional groups enhances its versatility for further derivatization, while the chloro and methyl substituents on the pyridine ring contribute to its reactivity in cross-coupling and substitution reactions. Its structural features make it suitable for applications in medicinal chemistry, including the development of agrochemicals and pharmaceuticals. The compound is typically handled under controlled conditions due to its sensitivity to moisture and air.
Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate structure
1822573-73-8 structure
Product Name:Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
CAS No:1822573-73-8
MF:C10H13ClN2O2
MW:228.675421476364
MDL:MFCD24659998
CID:5605578
PubChem ID:165934306
Update Time:2025-06-10

Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-9517157
    • methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
    • 1822573-73-8
    • Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
    • MDL: MFCD24659998
    • Inchi: 1S/C10H13ClN2O2/c1-6-3-4-7(9(11)13-6)5-8(12)10(14)15-2/h3-4,8H,5,12H2,1-2H3
    • InChI Key: JCAXWGLCRHJRNR-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C)N=1)CC(C(=O)OC)N

Computed Properties

  • Exact Mass: 228.0665554g/mol
  • Monoisotopic Mass: 228.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 65.2Ų

Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-9517157-1g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8
1g
$1172.0 2023-09-01
Enamine
EN300-9517157-5g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8
5g
$3396.0 2023-09-01
Enamine
EN300-9517157-10g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8
10g
$5037.0 2023-09-01
Enamine
EN300-9517157-0.05g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8 95.0%
0.05g
$983.0 2025-02-21
Enamine
EN300-9517157-0.1g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8 95.0%
0.1g
$1031.0 2025-02-21
Enamine
EN300-9517157-0.25g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8 95.0%
0.25g
$1078.0 2025-02-21
Enamine
EN300-9517157-0.5g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8 95.0%
0.5g
$1124.0 2025-02-21
Enamine
EN300-9517157-1.0g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8 95.0%
1.0g
$1172.0 2025-02-21
Enamine
EN300-9517157-2.5g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8 95.0%
2.5g
$2295.0 2025-02-21
Enamine
EN300-9517157-5.0g
methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate
1822573-73-8 95.0%
5.0g
$3396.0 2025-02-21

Additional information on Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate

Recent Advances in the Study of Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate (CAS: 1822573-73-8)

The compound Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate (CAS: 1822573-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and amino acid ester functionalities, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research involving this compound is its role as a building block in the synthesis of more complex pharmacologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of pyridine-based kinase inhibitors, which exhibit potent activity against cancer cell lines. The researchers highlighted the compound's ability to serve as a versatile intermediate, enabling the introduction of various functional groups to enhance binding affinity and selectivity.

In addition to its applications in oncology, Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv (2024) reported its efficacy against drug-resistant bacterial strains, particularly those expressing extended-spectrum beta-lactamases (ESBLs). The study proposed that the chloro and methyl substituents on the pyridine ring play a critical role in disrupting bacterial cell wall synthesis, offering a potential new avenue for combating antibiotic resistance.

Further research has explored the compound's pharmacokinetic and toxicological profiles. A collaborative study between academic and industrial researchers (European Journal of Pharmaceutical Sciences, 2023) investigated its metabolic stability and bioavailability. The findings indicated that while the compound exhibits moderate metabolic stability, further derivatization could improve its pharmacokinetic properties, making it a more viable candidate for clinical development.

In conclusion, Methyl 2-amino-3-(2-chloro-6-methylpyridin-3-yl)propanoate (CAS: 1822573-73-8) represents a promising scaffold in medicinal chemistry, with applications spanning from anticancer to antimicrobial therapies. Ongoing research aims to optimize its structure and evaluate its efficacy in preclinical models, paving the way for potential clinical translation. Future studies should focus on addressing its metabolic limitations and exploring its synergistic effects with existing therapeutic agents.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.